Cas no 1993376-47-8 ((1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1993376-47-8
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 6395647
• PubChem ID: 165672656
• Update Time: 2025-06-26

(1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
• 1993376-47-8
• EN300-1973778

• Inchi： 1S/C9H7F5O/c1-4-2-5(10)7(6(11)3-4)8(15)9(12,13)14/h2-3,8,15H,1H3/t8-/m0/s1
• InChI Key： XFCHLVPIDLZFOO-QMMMGPOBSA-N
• SMILES： FC1C=C(C)C=C(C=1[C@@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1993376-47-8)

(1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1993376-47-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of multiple fluorine atoms and a chiral center in its molecular structure contributes to its complex reactivity and potential therapeutic applications.

The molecular framework of (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol consists of a benzene ring substituted with difluoro and methyl groups at the 2 and 4 positions, respectively. This substitution pattern enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the trifluoromethyl group at the terminal carbon of the ethyl chain introduces additional electronic and steric effects that influence the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol may exhibit strong binding affinity to certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. Specifically, its structure resembles that of known bioactive molecules that have demonstrated efficacy in treating various diseases.

In vitro studies have begun to explore the biological activity of (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol. Preliminary results indicate that this compound may possess anti-inflammatory and antioxidant properties. The fluorine atoms are known to enhance metabolic stability and bioavailability, while the chiral center provides a basis for developing enantiomerically pure drugs with improved therapeutic profiles. These findings are particularly intriguing given the growing demand for targeted therapies that minimize side effects while maximizing efficacy.

The synthesis of (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol presents unique challenges due to its complex stereochemistry and the presence of sensitive functional groups. However, recent methodological improvements in asymmetric synthesis have made it possible to produce this compound in higher yields with greater enantioselectivity. These advancements are crucial for ensuring the availability of sufficient quantities for further biological testing and drug development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity and improved pharmacokinetic properties. In particular, trifluoromethyl groups have been shown to increase metabolic stability and resistance to degradation by enzymes such as cytochrome P450 oxidases. This makes (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol an attractive candidate for further exploration in drug discovery efforts.

Ongoing research is focused on elucidating the mechanism of action of this compound and identifying potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to uncover new treatments for a wide range of diseases.

The future prospects for (1S)-1-(2,6-difluoro-4-methylphenyl)-2,2,2-trifluoroethan-1-ol are promising. As our understanding of its biological activity grows, so too does its potential as a therapeutic agent. The combination of its unique structural features with recent advances in synthetic methodologies positions this compound as a valuable asset in the ongoing quest to develop novel medicines.